Cas no 486-86-2 (N-Methylcytisine)

N-methylcytisine (caulophylline) is a tricyclic quinoline alkaloid with hypoglycemic \ pain relief \ anti-inflammatory activities N-methylcytisine is a selective ligand for nicotinic acetylcholine receptors in the central nervous system. It has a high affinity (kd: 50 nm) for nicotinic acetylcholine receptors in squid optic ganglia

N-Methylcytisine structure

Product Name:N-Methylcytisine

CAS No:486-86-2

Molecular Formula:C₁₂H₁₆N₂O

Molecular Weight:204.2682

MDL:MFCD00211091

CID:37717

PubChem ID:329824970

N-Methylcytisine Properties

Names and Identifiers

- Caulophylline
- N-METHYLCYTISINE
- (1r)-l
- 1,5-methano-8h-pyrido(1,2a)(1,5)diazocin-8-one,1,2,3,4,5,6-hexahydro-3-methy
- 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-, (1R)-
- 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-, (1R-cis)-
- 12-methyl-cytisin
- 12-Methylcytisine
- Caulophyllin
- 1,5-Methano-8H-pyrido[1,2-a][1,5]diazocin-8-one,1,2,3,4,5,6-hexahydro-3-methyl-, (1R,5S)-
- (1R)-1,2,3,4,5,6-hexahydro-3-methyl-1,5-methano-8H-pyrido(1,2a)(1,5)diazocin-8-one
- (1R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido[1,2-a][1,5]diazocin-8-one
- N pound-Methylcytisine
- N2380
- (1S,9R)-11-Methyl-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
- Oprea1_623608
- ST019371
- (1S,9S)-11-methyl-7,11-diazatricyclo[7.3.1.0<2,7>]trideca-2,4-dien-6-one
- (1R)-1,2,3,4,5,6-Hexahydro-1,5-methano-8H-pyrido(1,2-a)(1,5)diazocin-8-one
- N-Methylcytisine, >=98% (HPLC)
- N-Methylcytisine, AldrichCPR
- MFCD00211091
- CYTISINE, 12-METHYL-
- AC-34329
- BDBM50482164
- HY-N0443
- (-)-N-methylcytisine
- 1,5-Methano-8H-pyrido(1,2a)(1,5)diazocin-8-one, 1,2,3,4,5,6-hexahydro-3-methyl-, (1R)-
- METHYLCYTISINE [MI]
- 1,5-METHANO-8H-PYRIDO(1,2-A)(1,5)DIAZOCIN-8-ONE, 1,2,3,4,5,6-HEXAHYDRO-3-METHYL-, (1R,5S)-
- Methylcytisine
- NSC 34656
- EINECS 207-643-8
- BRN 0012448
- AKOS000276920
- AS-77797
- 3-Methylcytisine
- TT0MW69NCI
- CYTISINE, N-METHYL-
- CS-0008977
- SCHEMBL564472
- UNII-TT0MW69NCI
- (1R,5S)-3-Methyl-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one
- 5-24-02-00538 (Beilstein Handbook Reference)
- FT-0671641
- 486-86-2
- CHEMBL1085045
- Caulophylline (N-Methylcytisine)
- S3298
- DTXSID80876866
- (1R,9S)-11-METHYL-7,11-DIAZATRICYCLO[7.3.1.0(2),?]TRIDECA-2,4-DIEN-6-ONE
- (1R,9S)-11-methyl-7,11-diazatricyclo[7.3.1.02,7]trideca-2,4-dien-6-one
- +Expand
- MDL： MFCD00211091
- InChIKey： CULUKMPMGVXCEI-RGURZIINSA-N
- Inchi： 1S/C12H16N2O/c1-13-6-9-5-10(8-13)11-3-2-4-12(15)14(11)7-9/h2-4,9-10H,5-8H2,1H3/t9-,10?/m0/s1
- SMILES： O=C1C([H])=C([H])C([H])=C2C3([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[C@@]([H])(C([H])([H])N21)C3([H])[H]

Computed Properties

Exact Mass: 204.126263g/mol
Surface Charge: 0
XLogP3: 0.7
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 0
Monoisotopic Mass: 204.126263g/mol
Monoisotopic Mass: 204.126263g/mol
Topological Polar Surface Area: 23.6Å²
Heavy Atom Count: 15
Complexity: 359
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Molecular Weight: 204.27

Experimental Properties

LogP: 0.83510
PSA: 25.24000
Refractive Index: 1.6000 (estimate)
Boiling Point: 342.77°C (rough estimate)
Melting Point: 137-139oC
Flash Point: 191.9°C
Color/Form: Brown powder
Specific Rotation: 30D -224° (c = 1.05 in water)
Density: 1.0565 (rough estimate)

N-Methylcytisine Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00DCU6-10mg	Caulophylline	486-86-2	≥95%	10mg	$118.00	2024-05-01
A2B Chem LLC	AG22366-1mg	N-Methylcytisine	486-86-2	99%	1mg	$60.00
Aaron	AR00DD2I-5mg	Caulophylline	486-86-2	98%	5mg	$60.00
Ambeed	A900570-50mg	(1R,5S)-3-Methyl-3,4,5,6-tetrahydro-1H-1,5-methanopyrido[1,2-a][1,5]diazocin-8(2H)-one	486-86-2	98%	50mg	$118.0	2024-07-19
Chemenu	CM520911-50mg	N-Methylcytisine	486-86-2	98%	50mg	$191	2022-06-11
ChemScence	CS-0008977-5mg	N-Methylcytisine	486-86-2	99.67%	5mg	$158.0	2022-04-27
Chengdu Biopurify Phytochemicals Ltd	BP0999-100mg	N-Methylcytisine	486-86-2	98%	100mg	$196	2023-09-20
ChromaDex Standards	ASB-00013497-005-5mg	METHYLCYTISINE, N	486-86-2	%	5mg	$167.00
Crysdot LLC	CD11117476-1g	N-Methylcytisine	486-86-2	97%	1g	$479	2024-07-19
DC Chemicals	DCJ-032-20 mg	Caulophylline	486-86-2	>98%, Standard References Grade	20mg	$280.0	2022-02-28

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N-Methylcytisine Related Literature

1. Incorporation of enantiomeric [1-2H]cadaverines into the quinolizindine alkaloids (+)-sparteine and (–)-N-methylcytisine in Baptisia australis

Alison M. Fraser,David J. Robins J. Chem. Soc. Chem. Commun. 1986 545
2. Incorporation of [1,2-13C2]cadaverine and the enantiomeric [1-2H]cadaverines into the quinolizidine alkaloids in Baptisia australis

Alison M. Fraser,David J. Robins,Gary N. Sheldrake J. Chem. Soc. Perkin Trans. 1 1988 3275
3. Incorporation of the enantiomeric [1-2H]cadaverines into the quinolizidine alkaloid (–)- anagyrine in Anagyris foetida

Alison M. Brown,David S. Rycroft,David J. Robins J. Chem. Soc. Perkin Trans. 1 1991 2353
4. Indolizidine and quinolizidine alkaloids

Joseph P. Michael Nat. Prod. Rep. 2001 18 520
5. (?)-Cytisine: Access to a stereochemically defined and functionally flexible piperidine scaffold

Worawat Niwetmarin,Hugo Rego Campello,Hazel A. Sparkes,Varinder K. Aggarwal,Timothy Gallagher Org. Biomol. Chem. 2018 16 5823
6. Indolizidine and quinolizidine alkaloids

J. P. Michael Nat. Prod. Rep. 1991 8 553
7. Cytisine: a natural product lead for the development of drugs acting at nicotinic acetylcholine receptors

Edwin G. Pérez,Carolina Méndez-Gálvez,Bruce K. Cassels Nat. Prod. Rep. 2012 29 555
8. Quinolizidine alkaloids

M. F. Grundon Nat. Prod. Rep. 1984 1 349
9. Indolizidine and quinolizidine alkaloids

Joseph P. Michael Nat. Prod. Rep. 1997 14 619
10. Indolizidine and quinolizidine alkaloids

J. P. Michael Nat. Prod. Rep. 1990 7 485

486-86-2 (N-Methylcytisine) Related Products

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